Cas no 793727-69-2 ([(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine)

• Product Name: [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine
• CAS No: 793727-69-2
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 5759442
• PubChem ID: 2566026
• Update Time: 2025-05-23

[(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• [(2-chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine
• AKOS034471542
• 793727-69-2
• EN300-26590843
• AKOS001085858
• Z57044246
• [(2-chloroquinolin-3-yl)methylidene][2-(3,4-dimeth oxyphenyl)ethyl]amine
• Benzeneethanamine, N-[(2-chloro-3-quinolinyl)methylene]-3,4-dimethoxy-
• [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine

• Inchi： 1S/C20H19ClN2O2/c1-24-18-8-7-14(11-19(18)25-2)9-10-22-13-16-12-15-5-3-4-6-17(15)23-20(16)21/h3-8,11-13H,9-10H2,1-2H3/b22-13+
• InChI Key： VZMLPXHJLXOWBG-LPYMAVHISA-N
• SMILES： ClC1=C(/C=N/CCC2C=CC(=C(C=2)OC)OC)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 354.1135055g/mol
• Monoisotopic Mass: 354.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 514.9±50.0 °C(Predicted)
• pka: 2.73±0.50(Predicted)

Additional information on [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine

Introduction to [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine (CAS No. 793727-69-2)

[(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine, with the CAS number 793727-69-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloroquinoline moiety and a dimethoxyphenyl group, both of which contribute to its potential biological activities and therapeutic applications.

The synthesis of [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the chloroquinoline derivative, followed by the introduction of the dimethoxyphenyl group through a suitable coupling reaction. The final step involves the formation of the imine bond between the two moieties, resulting in the desired compound. This synthetic route is highly reproducible and can be scaled up for industrial production.

In recent years, extensive research has been conducted to explore the biological activities of [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine. One of the most promising areas of investigation is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine has also shown promise in neuroprotective applications. Research indicates that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress markers.

The pharmacokinetic properties of [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine have been extensively studied to evaluate its suitability for clinical use. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicological assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine. Early results from these trials are promising, with patients showing improved symptoms and no major side effects. These findings provide a strong foundation for further clinical trials and potential approval for use in treating various inflammatory and neurodegenerative conditions.

The future outlook for [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine is highly optimistic. Ongoing research aims to optimize its chemical structure to enhance its therapeutic potential and reduce any potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, [(2-Chloroquinolin-3-yl)methylidene][2-(3,4-dimethoxyphenyl)ethyl]amine (CAS No. 793727-69-2) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases in the future.